Cas no 77897-22-4 ((S)-3-Isobutylmorpholine Hydrochloride)

(S)-3-Isobutylmorpholine Hydrochloride structure

77897-22-4 structure

Product Name:(S)-3-Isobutylmorpholine Hydrochloride

CAS No:77897-22-4

Molecular Formula:C₈H₁₇NO

Molecular Weight:143.22668

MDL:MFCD11519110

CID:551009

PubChem ID:28064342

(S)-3-Isobutylmorpholine Hydrochloride Properties

Names and Identifiers

- (S)-3-Isobutylmorpholine
- Morpholine,3-(2-methylpropyl)-, (3S)-
- (3S)-3-Isobutylmorpholine
- LogP
- MFCD11519110
- AS-40697
- AKOS016845976
- INIRYZSIQPENMR-QMMMGPOBSA-N
- (3S)-3-(2-METHYLPROPYL)MORPHOLINE
- DTXSID40650927
- SCHEMBL1005896
- 77897-22-4
- EN300-99045
- CS-0218048
- A19170
- (S)-3-iso-butylmorpholine
- Morpholine,3-(2-methylpropyl)-,(3S)-
- DB-075384
- +Expand
- MDL： MFCD11519110
- InChIKey： INIRYZSIQPENMR-QMMMGPOBSA-N
- Inchi： InChI=1S/C8H17NO/c1-7(2)5-8-6-10-4-3-9-8/h7-9H,3-6H2,1-2H3/t8-/m0/s1
- SMILES： CC(C)C[C@H]1COCCN1

Computed Properties

Exact Mass: 143.131
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 143.131
Heavy Atom Count: 10
Complexity: 93.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 21.3A^2

Experimental Properties

LogP: 1.34970
PSA: 21.26000
Refractive Index: 1.424
Boiling Point: 197.2±15.0 ºC (760 Torr),
Flash Point: 75.0±9.8 ºC,
Solubility: Dissolution (36 g/l) (25 º C),
Density: 0.870±0.06 g/cm3 (20 ºC 760 Torr),

(S)-3-Isobutylmorpholine Hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005EYY-100mg	Morpholine,3-(2-methylpropyl)-, (3S)-	77897-22-4	97%	100mg	$338.00	2024-04-21
A2B Chem LLC	AC51882-100mg	(S)-3-Isobutylmorpholine	77897-22-4	97%	100mg	$297.00	2024-04-19
abcr	AB480639-1 g	(S)-3-Isobutylmorpholine; .	77897-22-4		1g	€1,021.00	2023-07-10
Advanced ChemBlocks	B-1250-1G	(S)-3-Isobutylmorpholine	77897-22-4	95%	1G	$625	2023-09-15
Alichem	A449036389-250mg	(S)-3-Isobutylmorpholine	77897-22-4	97%	250mg	$547.96	2023-09-01
Ambeed	A149054-1g	(S)-3-Isobutylmorpholine	77897-22-4	97%	1g	$666.0	2024-08-02
Chemenu	CM163493-1g	(S)-3-isobutylmorpholine	77897-22-4	97%	1g	$482	2021-08-05
Enamine	EN300-99045-0.05g	(3S)-3-(2-methylpropyl)morpholine	77897-22-4	95%	0.05g	$155.0	2024-05-20
TRC	I785008-2.5mg	(S)-3-Isobutylmorpholine Hydrochloride	77897-22-4		2.5mg	$ 50.00	2022-06-04

(S)-3-Isobutylmorpholine Hydrochloride Related Literature

1. Back cover

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2. Pyridine imines as ligands in luminescent iridium complexes†

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3. Molecular salts of propranolol with dicarboxylic acids: diversity of stoichiometry, supramolecular structures and physicochemical properties†

M. Jure,A. Yanichev,S. Belyakov CrystEngComm, 2015,17, 9023-9028
4. Hierarchical wrinkling on elastomeric Janus spheres

Ana C. Trindade,João P. Canejo,Pedro Brogueira,Maria Helena Godinho J. Mater. Chem., 2012,22, 22044-22049
5. Note on the Valenta acetic acid test

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6. Engineering pH-responsive switching of donor–π–acceptor chromophore alignments along a peptide nanotube scaffold†

Yuki Tabata,Yusuke Kamano,Shunsaku Kimura,Hirotaka Uji RSC Adv., 2020,10, 3588-3592
7. Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance

Amrita Ghosh,Mousumi Mitra,Dipali Banerjee,Anup Mondal RSC Adv., 2016,6, 22803-22811
8. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
9. Rapid preparation of water-soluble Ag@Au nanoclusters with bright deep-red emission†

Wen-Qi Chen,Yan-Jun Hu,Feng-Lei Jiang Chem. Commun., 2022,58, 2492-2495
10. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823

77897-22-4 ((S)-3-Isobutylmorpholine Hydrochloride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:77897-22-4)(S)-3-Isobutylmorpholine Hydrochloride

Purity:99%

Quantity:1g

Price($):599.0